N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(4-isopropylphenyl)-N~2~-methylglycinamide

• IUPAC Name: 2-[(4-bromophenyl)sulfonyl-methylamino]-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C18H21BrN2O3S/c1-13(2)14-4-8-16(9-5-14)20-18(22)12-21(3)25(23,24)17-10-6-15(19)7-11-17/h4-11,13H,12H2,1-3H3,(H,20,22)
• InChI Key: GJPSAGVFMUNQTM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CN(C)S(=O)(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C18H21BrN2O3S
• Molecular Weight: 425.3 g/mol

Description

Aryl sulfones and sulfonamide derivatives, including those with bromophenyl and isopropylphenyl groups, are of significant interest in organic synthesis and medicinal chemistry due to their diverse biological activities and applications in designing new chemical entities.

Synthesis Analysis

The synthesis of aryl sulfones often involves reactions of aryl halides with sodium sulfinates in a process known as the Hunsdiecker-Borodin reaction or through transition-metal-catalyzed cross-coupling reactions. For example, sulfonamide-derived compounds and their transition metal complexes have been synthesized and characterized, indicating the versatility of sulfonamide chemistry in creating complex molecules (Chohan & Shad, 2011).

Molecular Structure Analysis

The molecular structure of aryl sulfones and sulfonamides is characterized by the presence of the sulfonyl group attached to an aromatic ring. X-ray crystallography has provided insights into the structures of these compounds, revealing their conformational features and intramolecular interactions. For instance, the crystal structure of benzoyl(4-chlorophenylhydrazono)methyl phenyl sulfone was determined, showing significant atom deviation from the aromatic least-squares plane, indicative of the structural flexibility of sulfones (Wolf, 2002).

Chemical Reactions and Properties

Aryl sulfones undergo various chemical reactions, including nucleophilic substitution, oxidation, and reduction, which modify their chemical properties. The reactivity of these compounds is significantly influenced by the substituents on the aromatic rings and the presence of the sulfonyl group. The synthesis and aromatization of ethyl esters of cis-4-(methanesulfonyl)-cis-5-arylprolines demonstrate the reactivity of sulfones in creating heterocyclic compounds (Petrov, Kalyazin, & Somov, 2021).